5-methyl-1H,6H,7H,8H-pyrrolo[2,3-g]indazole-7,8-dione

• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 5-methyl-1,6-dihydropyrrolo[2,3-g]indazole-7,8-dione
• InChI: InChI=1S/C10H7N3O2/c1-4-2-5-3-11-13-8(5)6-7(4)12-10(15)9(6)14/h2-3H,1H3,(H,11,13)(H,12,14,15)
• InChI Key: UNJOVLULWROYRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C1NC(=O)C3=O)NN=C2

Description

5-methyl-1H,6H,7H,8H-pyrrolo[2,3-g]indazole-7,8-dione is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To concentrated sulphuric acid (119 ml) was added portionwise 2-[(E)-hydroxyimino]-N-(5-methyl-1H-indazol-6-yl)-acetamide (34.7 g, 146.3 mmol). The addition was strongly exothermic and the internal temperature was maintained at 70° C. with an ice bath. At the end of the addition the resulting reaction mixture was heated at 80° C. and stirred for 45 min at this temperature. According to LC-MS analysis, the reaction has then reached completion. The reaction mixture was cooled down to ambient temperature. The reaction mixture was poured onto 3.00 kg of ice. The resulting dark-brown suspension was stirred for 30 min and then filtrated. The filter cake was washed extensively with water and dried in vacuo at 55° C. The title product was obtained as a red-brown powder. LC/MS: 202 (M+H)+, 224 (M+H)+.